Cas no 2228770-10-1 (1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2228770-10-1
• MF: C₇H₁₃FO
• MW: 132.175925970078
• CID: 6588100
• PubChem ID: 165615361
• Update Time: 2025-07-24

1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol
• [1-(fluoromethyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1824368
• 2228770-10-1

• Inchi： 1S/C7H13FO/c1-6(2)3-7(6,4-8)5-9/h9H,3-5H2,1-2H3
• InChI Key： ZIASJLHVVROWNT-UHFFFAOYSA-N
• SMILES： FCC1(CO)CC1(C)C

Computed Properties

• Exact Mass: 132.095043196g/mol
• Monoisotopic Mass: 132.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol

Introduction to 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228770-10-1)

1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol, identified by its Chemical Abstracts Service (CAS) number 2228770-10-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone, which is a three-membered carbon ring, and is further functionalized with a fluoromethyl group and dimethyl substituents. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The fluoromethyl group in the molecular structure of 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceuticals. The presence of fluorine in this molecule suggests that it may exhibit enhanced lipophilicity and better cell membrane penetration, which are critical factors for drug efficacy.

Moreover, the 2,2-dimethylcyclopropyl moiety contributes to the steric hindrance of the molecule, which can be advantageous in designing selective inhibitors or agonists. This structural feature helps in minimizing off-target interactions, thereby improving the safety profile of potential drug candidates. The combination of these structural elements makes 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol an intriguing subject for further investigation in drug discovery.

In recent years, there has been growing interest in the development of fluorinated compounds for medicinal applications due to their diverse biological activities. Studies have shown that fluorine substitution can significantly alter the electronic properties of molecules, leading to improved pharmacological properties. For instance, fluorinated analogs have been found to exhibit enhanced binding to enzymes and receptors, which can translate into more potent therapeutic effects.

One of the most notable areas where fluorinated compounds have made significant strides is in oncology. Many anticancer drugs on the market today contain fluorine atoms, which contribute to their effectiveness by improving bioavailability and target specificity. Research into 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol is ongoing, with particular focus on its potential as a precursor or intermediate in the synthesis of novel anticancer agents. Preliminary studies suggest that this compound may interfere with key pathways involved in cancer cell proliferation and survival.

The cyclopropyl ring itself is another important structural feature that has been extensively studied in medicinal chemistry. Cyclopropanes are known for their high reactivity due to the strain within the three-membered ring. This strain can be exploited to design molecules with specific biological activities. For example, cyclopropanated compounds have been shown to exhibit potent antimicrobial and anti-inflammatory properties. The dimethyl groups attached to the cyclopropyl ring in 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol further enhance its steric bulk, which can be beneficial in designing molecules with improved binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex fluorinated molecules like 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have made it possible to introduce fluorine atoms into organic molecules with high precision. These synthetic strategies are crucial for developing libraries of fluorinated compounds for high-throughput screening and drug discovery.

The pharmaceutical industry is increasingly leveraging computational methods to design and optimize fluorinated drug candidates. Molecular modeling and virtual screening techniques allow researchers to predict the binding modes and interactions of potential drugs with biological targets before they are synthesized. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods. 1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol represents an excellent example of how computational tools can be used to identify promising candidates for further development.

In conclusion,1-(fluoromethyl)-2,2-dimethylcyclopropylmethanol (CAS No. 2228770-10-1) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a fluromethy group and a dimethly-substituted cyclopropy ring makes it an attractive candidate for developing novel therapeutic agents. Ongoing research into this compound holds promise for advancements in various therapeutic areas, particularly oncology and inflammation management. As synthetic chemistry and computational methods continue to evolve，the possibilities for utilizing compounds like 1-(fluoromethyl)-2，dimethly-cyclopropy-methanol will undoubtedly expand，leading to new breakthroughs in drug discovery。